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Compound of Interest

Compound Name: WCA-814

Cat. No.: B12382680

Get Quote

CAS Number: 2951858-45-8[1]

IUPAC Name: N-((1r,4r)-4-(3-chloro-4-cyanophenoxy)cyclohexyl)-6-(4-((4-(4-(3-(2,4-dihydroxy-

5-isopropylphenyl)-5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)benzyl)piperazin-1-

yl)methyl)piperidin-1-yl)pyridazine-3-carboxamide

Abstract
WCA-814 is a novel small-molecule conjugate that functions as an androgen receptor (AR)

antagonist and a heat shock protein 90 (Hsp90) inhibitor.[1][2][3] This dual mechanism of action

allows for a targeted approach in the therapy of castration-resistant prostate cancer (CRPC).

By combining an AR antagonist with an Hsp90 inhibitor, WCA-814 not only blocks AR signaling

but also promotes the degradation of the AR protein, including splice variants like AR-V7, which

are often implicated in drug resistance.[1] This guide provides a comprehensive overview of the

technical details of WCA-814, including its mechanism of action, synthesis, and key

experimental data.

Mechanism of Action
WCA-814 is designed to selectively target prostate cancer cells through a unique dual-action

mechanism. The high accumulation of Hsp90 on the surface of CRPC cells facilitates the

uptake of the conjugate, leading to an enrichment of the drug within the tumor cells.[2][3][4]
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Once inside the cell, WCA-814 exerts its effects through two distinct but synergistic pathways:

Androgen Receptor Antagonism: The AR antagonist component of WCA-814 directly binds

to the androgen receptor, inhibiting its function and preventing the transcription of AR-

dependent genes that drive prostate cancer cell growth.[2][3]

Hsp90 Inhibition and AR Degradation: The Hsp90 inhibitor moiety of WCA-814 binds to

Hsp90, a chaperone protein crucial for the stability and function of the androgen receptor.

Inhibition of Hsp90 leads to the destabilization and subsequent degradation of the AR

protein.[2][3] This degradation is mediated by the ubiquitin-proteasome system.[5][6] This

action is effective against both full-length AR and the constitutively active splice variant AR-

V7, a key driver of resistance to conventional anti-androgen therapies.[1]

The following diagram illustrates the proposed signaling pathway of WCA-814:
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Caption: WCA-814 enters prostate cancer cells via extracellular Hsp90 and exerts a dual

effect: AR antagonism and Hsp90 inhibition leading to AR degradation and apoptosis.

Synthesis
The synthesis of WCA-814 involves a multi-step process where the androgen receptor

antagonist and the Hsp90 inhibitor are synthesized separately and then conjugated via a linker.

A detailed, step-by-step synthesis protocol would be proprietary to the developing entity.

However, based on the structure, a plausible synthetic workflow can be conceptualized.

The following diagram outlines a logical workflow for the synthesis of WCA-814:
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Caption: A conceptual workflow for the synthesis of WCA-814, involving the separate synthesis

of the core moieties followed by sequential conjugation and purification.

Experimental Data
In Vitro Cytotoxicity
WCA-814 has demonstrated potent cytotoxic effects in various prostate cancer cell lines. The

half-maximal inhibitory concentration (IC50) values highlight its efficacy, particularly in cell lines

resistant to current therapies.

Cell Line Description IC50 (nM) Reference

LNCaP

Androgen-sensitive

human prostate

adenocarcinoma

171.2 [1]

22Rv1

Human prostate

carcinoma, expresses

AR and AR-V7

26.5 [1]

In Vivo Efficacy
Studies in animal models have shown the potential of WCA-814 to inhibit tumor growth. The

improved tumor-targeting ability of the conjugate contributes to its enhanced potency in vivo

compared to treatment with an AR antagonist alone.[2][3]

Experimental Protocols
Western Blot Analysis for AR Degradation
This protocol is a standard method to assess the effect of WCA-814 on androgen receptor

protein levels.

Cell Culture and Treatment: Plate prostate cancer cells (e.g., LNCaP, 22Rv1) in appropriate

culture medium. Once the cells reach a desired confluency, treat them with varying

concentrations of WCA-814 or a vehicle control (e.g., DMSO) for a specified duration (e.g.,

24 hours).
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Cell Lysis: After treatment, wash the cells with ice-cold phosphate-buffered saline (PBS) and

lyse them in a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase

inhibitors.

Protein Quantification: Determine the protein concentration of the cell lysates using a

standard protein assay (e.g., BCA assay).

SDS-PAGE and Western Blotting:

Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

Separate the protein samples by sodium dodecyl sulfate-polyacrylamide gel

electrophoresis (SDS-PAGE).

Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

Block the membrane with a blocking buffer (e.g., 5% non-fat milk or bovine serum albumin

in Tris-buffered saline with Tween 20) to prevent non-specific antibody binding.

Incubate the membrane with a primary antibody specific for the androgen receptor. A

loading control antibody (e.g., anti-β-actin or anti-GAPDH) should also be used to ensure

equal protein loading.

Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated

secondary antibody.

Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

Data Analysis: Quantify the band intensities using densitometry software and normalize the

AR protein levels to the loading control.

The following diagram illustrates the experimental workflow for Western blot analysis:
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Experimental Workflow for Western Blot Analysis
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Caption: A step-by-step workflow for determining the effect of WCA-814 on androgen receptor

protein levels using Western blotting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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